Cas no 1330267-27-0 ((R)-Apomorphine-10-sulfate)

• Product Name: (R)-Apomorphine-10-sulfate
• CAS No: 1330267-27-0
• CID: 4694903
• Update Time: 2025-11-06

(R)-Apomorphine-10-sulfate Chemical and Physical Properties

Names and Identifiers

• (R)-Apomorphine-10-sulfate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines Aporphines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines

Additional information on (R)-Apomorphine-10-sulfate

Introduction to (R)-Apomorphine-10-sulfate (CAS No. 1330267-27-0)

(R)-Apomorphine-10-sulfate (CAS No. 1330267-27-0) is a unique and highly specialized compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound is a derivative of apomorphine, a well-known dopamine receptor agonist used primarily in the treatment of Parkinson's disease. The introduction of the sulfate group at the 10th position of the apomorphine molecule imparts distinct chemical and biological properties, making it a subject of extensive research and potential therapeutic applications.

The chemical structure of (R)-Apomorphine-10-sulfate is characterized by a complex arrangement of functional groups, including a phenyl ring, a morphinan skeleton, and a sulfate moiety. This unique configuration contributes to its high affinity for dopamine receptors, particularly D1 and D2 receptors, which are crucial in modulating motor function and other neurological processes. The enantiomeric purity of the (R)-isomer further enhances its pharmacological profile, ensuring optimal efficacy and reduced side effects.

Recent studies have highlighted the potential of (R)-Apomorphine-10-sulfate in various therapeutic areas. One notable application is in the treatment of Parkinson's disease, where it has shown promise in alleviating motor symptoms such as tremors, rigidity, and bradykinesia. Clinical trials have demonstrated that this compound can effectively cross the blood-brain barrier and exert its dopaminergic effects with minimal adverse reactions. Additionally, its rapid onset of action and prolonged duration make it an attractive candidate for both acute and chronic management of Parkinsonian symptoms.

Beyond Parkinson's disease, (R)-Apomorphine-10-sulfate has also been explored for its potential in treating other neurological disorders. Research has indicated that it may have neuroprotective properties, potentially slowing down the progression of neurodegenerative diseases such as Alzheimer's disease and Huntington's disease. The compound's ability to modulate dopamine signaling pathways is thought to play a crucial role in these protective effects.

In preclinical studies, (R)-Apomorphine-10-sulfate has demonstrated promising results in animal models of depression and anxiety. These findings suggest that it may have broader applications in psychiatric disorders, where dysregulation of dopaminergic neurotransmission is often implicated. The compound's selective action on dopamine receptors could offer a more targeted approach to treating these conditions compared to existing therapies.

The safety profile of (R)-Apomorphine-10-sulfate has been extensively evaluated through various preclinical and clinical studies. Results have shown that it is generally well-tolerated with a favorable safety margin. Common side effects observed include nausea, dizziness, and hypotension, which are typically mild and transient. These findings support its potential for safe and effective use in clinical settings.

The development of (R)-Apomorphine-10-sulfate as a therapeutic agent involves rigorous quality control measures to ensure its purity and stability. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are employed to characterize the compound and monitor its production process. These methods help maintain consistent product quality, which is essential for reliable clinical outcomes.

In conclusion, (R)-Apomorphine-10-sulfate (CAS No. 1330267-27-0) represents a significant advancement in the field of medicinal chemistry and pharmacology. Its unique chemical structure and pharmacological properties make it a promising candidate for the treatment of various neurological disorders. Ongoing research continues to uncover new applications and optimize its therapeutic potential, positioning it as a valuable tool in modern medicine.